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Compound of Interest

Compound Name:
2,5-Dimethoxybenzyl 3-

methylbutanoate

Cat. No.: B1592918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,5-
Dimethoxybenzyl 3-methylbutanoate (CAS No. 876665-00-8). Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. This

document outlines the necessary steps for waste identification, segregation, and disposal in

accordance with general hazardous waste regulations.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of a substance is the first

step in a safe disposal process. The following table summarizes the available data for 2,5-
Dimethoxybenzyl 3-methylbutanoate.
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Property Value Source

Molecular Formula C₁₄H₂₀O₄ [1][2][3][4]

Molecular Weight 252.31 g/mol [1][2][3][4]

CAS Number 876665-00-8 [1][2][3][5]

Appearance Yellow Solid [6]

Melting Point 45 - 50 °C / 113 - 122 °F [6]

Boiling Point 146 °C / 294.8 °F @ 10 mmHg [6]

Flash Point 113 °C / 235.4 °F [6]

LogP 2.79310 [1]

II. Hazard Identification and Waste Characterization
While a specific Safety Data Sheet (SDS) with comprehensive hazard classifications for 2,5-
Dimethoxybenzyl 3-methylbutanoate is not readily available, the structure, containing a

benzyl group and ester functionality, suggests that it should be handled as a potentially

hazardous chemical. The hazard code "Xn" (Harmful) has been associated with it[1]. Therefore,

it is imperative to treat this compound as hazardous waste until a formal hazardous waste

determination is conducted.

Regulatory Framework: The primary federal legislation governing hazardous waste in the

United States is the Resource Conservation and Recovery Act (RCRA), implemented by the

Environmental Protection Agency (EPA)[7]. Many states have their own, often more stringent,

regulations[7][8]. It is crucial to consult your institution's Environmental Health and Safety

(EHS) department to ensure compliance with all applicable federal, state, and local regulations.

III. Experimental Protocols for Disposal
The following protocols provide a step-by-step guide for the safe handling and preparation of

2,5-Dimethoxybenzyl 3-methylbutanoate for disposal.

1. Waste Identification and Segregation:
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Solid Waste: Collect unused or expired 2,5-Dimethoxybenzyl 3-methylbutanoate and any

grossly contaminated disposable items (e.g., weighing papers, gloves, absorbent pads) in a

designated, chemically compatible, and clearly labeled hazardous waste container. The label

should include the chemical name, "2,5-Dimethoxybenzyl 3-methylbutanoate," and the

words "Hazardous Waste."

Liquid Waste: Solutions containing 2,5-Dimethoxybenzyl 3-methylbutanoate should be

collected in a separate, leak-proof, and labeled hazardous waste container. Do not mix this

waste with other solvent streams unless explicitly permitted by your institution's EHS

department.

Contaminated Labware: Reusable glassware and equipment that have come into contact

with the chemical should be decontaminated. If decontamination is not feasible, the items

must be disposed of as hazardous waste[9].

2. Spill Management:

In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat. For larger spills, respiratory protection may be necessary.

Containment: Use an inert, non-combustible absorbent material like sand or vermiculite to

contain the spill.

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, and collect the

cleaning materials as hazardous waste.

3. Storage and Labeling:
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Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents[6].

Ensure all waste containers are securely closed to prevent leaks or spills.

All containers must be clearly labeled as "Hazardous Waste" and include the full chemical

name and associated hazards.

4. Transportation and Disposal:

Hazardous waste must be transported by a licensed hazardous waste transporter to a

permitted treatment, storage, and disposal facility (TSDF)[10][11].

A Uniform Hazardous Waste Manifest must accompany all off-site shipments of hazardous

waste, creating a "cradle-to-grave" tracking system[8][12].

The ultimate disposal method will be determined by the TSDF and may include incineration.

Land disposal of hazardous waste is highly restricted[12].

IV. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2,5-
Dimethoxybenzyl 3-methylbutanoate.
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Waste Generation:
2,5-Dimethoxybenzyl
3-methylbutanoate

Characterize Waste:
Solid, Liquid, or Contaminated Labware?

Solid Waste:
Collect in labeled, sealed container.

Solid

Liquid Waste:
Collect in separate, labeled,

sealed container.

Liquid

Contaminated Labware:
Decontaminate or dispose

as hazardous waste.

Labware

Store waste in designated
secure area.

Contact Environmental
Health & Safety (EHS)

for pickup.

Licensed transporter picks up
waste with manifest.

Final Disposal at a
Permitted TSDF

(e.g., Incineration)

Click to download full resolution via product page

Disposal workflow for 2,5-Dimethoxybenzyl 3-methylbutanoate.

Disclaimer: This guide is intended for informational purposes only and is based on general

hazardous waste management principles. It is not a substitute for a formal hazardous waste
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determination or the guidance of a qualified environmental health and safety professional.

Always consult your institution's specific waste disposal protocols and adhere to all applicable

federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-DIMETHOXYBENZYL 3-METHYLBUTANOATE | CAS#:876665-00-8 | Chemsrc
[chemsrc.com]

2. 2,5-Dimethoxybenzyl 3-methylbutanoate | C14H20O4 | CID 25128491 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2,5-diMethoxybenzyl 3-Methylbutanoate CAS#: 876665-00-8 [m.chemicalbook.com]

4. 2,5-Dimethoxybenzyl 3-methylbutanoate [myskinrecipes.com]

5. 2,5-Dimethoxybenzyl 3-methylbutanoate | 876665-00-8 | Benchchem [benchchem.com]

6. fishersci.com [fishersci.com]

7. youtube.com [youtube.com]

8. Hazardous Waste Management - NYSDEC [dec.ny.gov]

9. benchchem.com [benchchem.com]

10. Hazardous Waste Program | Department of Environmental Protection | Commonwealth
of Pennsylvania [pa.gov]

11. epa.gov [epa.gov]

12. Summary of Hazardous Waste Regulations | Florida Department of Environmental
Protection [floridadep.gov]

To cite this document: BenchChem. [Proper Disposal of 2,5-Dimethoxybenzyl 3-
methylbutanoate: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592918#2-5-dimethoxybenzyl-3-methylbutanoate-
proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1592918?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/876665-00-8_1120837.html
https://www.chemsrc.com/en/cas/876665-00-8_1120837.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-3-methylbutanoate
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethoxybenzyl-3-methylbutanoate
https://m.chemicalbook.com/ProductChemicalPropertiesCB72614099_EN.htm
https://www.myskinrecipes.com/shop/en/esters/118136--25-dimethoxybenzyl-3-methylbutanoate.html
https://www.benchchem.com/product/b1592918
https://www.fishersci.com/store/msds?partNumber=AC115395000&countryCode=US&language=en
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethoxybenzoic_Acid_A_Step_by_Step_Guide.pdf
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.benchchem.com/product/b1592918#2-5-dimethoxybenzyl-3-methylbutanoate-proper-disposal-procedures
https://www.benchchem.com/product/b1592918#2-5-dimethoxybenzyl-3-methylbutanoate-proper-disposal-procedures
https://www.benchchem.com/product/b1592918#2-5-dimethoxybenzyl-3-methylbutanoate-proper-disposal-procedures
https://www.benchchem.com/product/b1592918#2-5-dimethoxybenzyl-3-methylbutanoate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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